Cas no 90396-07-9 (2,3-Dihydro-4lambda~6~-naphtho[2,1-b]thiopyran-1,4,4-trione)

2,3-Dihydro-4lambda~6~-naphtho[2,1-b]thiopyran-1,4,4-trione structure
90396-07-9 structure
Product Name:2,3-Dihydro-4lambda~6~-naphtho[2,1-b]thiopyran-1,4,4-trione
CAS No:90396-07-9
MF:C13H10O3S
MW:246.281702518463
CID:2812160
PubChem ID:71327324
Update Time:2025-04-21

2,3-Dihydro-4lambda~6~-naphtho[2,1-b]thiopyran-1,4,4-trione Chemical and Physical Properties

Names and Identifiers

    • 90396-07-9
    • DTXSID70756406
    • 2,3-Dihydro-4lambda~6~-naphtho[2,1-b]thiopyran-1,4,4-trione
    • Inchi: 1S/C13H10O3S/c14-11-7-8-17(15,16)12-6-5-9-3-1-2-4-10(9)13(11)12/h1-6H,7-8H2
    • InChI Key: FUVPSESXICVCQD-UHFFFAOYSA-N
    • SMILES: S1(C2C=CC3C=CC=CC=3C=2C(CC1)=O)(=O)=O

Computed Properties

  • Exact Mass: 246.03506535Da
  • Monoisotopic Mass: 246.03506535Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 59.6Ų
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